N-Allyl-4-piperidinecarboxamide hydrochloride
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Overview
Description
N-Allyl-4-piperidinecarboxamide hydrochloride is a chemical compound with the molecular formula C9H17ClN2O and a molecular weight of 204.7 g/mol .
Physical And Chemical Properties Analysis
The physical and chemical properties of this compound, such as melting point, boiling point, solubility, and stability, are not provided in the search results .Scientific Research Applications
Analgesic and Antidepressive Potential
N-Allyl-4-piperidinecarboxamide hydrochloride derivatives have been highlighted for their analgesic and antidepressive properties. Specifically, δ-opioid agonists like ADL5859 and ADL5747 have shown promising oral bioavailability, along with notable analgesic and antidepressive effects in animal models. These compounds have been recognized for their efficiency in reducing pain in chronic pain models, mediated primarily through δ-opioid receptors. Interestingly, unlike typical δ agonists, these compounds do not induce hyperlocomotion or receptor internalization, suggesting a distinct agonist-biased activity at the receptor level (Nozaki et al., 2012).
Antipsychotic Properties
Heterocyclic carboxamides, structural analogues of this compound, have been synthesized and evaluated as potential antipsychotic agents. These compounds have been assessed for their binding affinity to dopamine and serotonin receptors and demonstrated efficacy in vivo, notably in antagonizing certain behavioral responses in mice. This research suggests potential applications in the treatment of psychiatric disorders (Norman et al., 1996).
Synthetic Processes
The development of scalable and facile synthetic processes for derivatives of this compound has been a focus of research. For instance, compounds like N-(pyridin-4-yl)piperazine-1-carboxamide hydrochloride, a novel Rho kinase inhibitor under investigation for central nervous system disorders, have been synthesized with high purity and yield through optimized reaction conditions. This showcases the potential for large-scale production and application in therapeutic contexts (Wei et al., 2016).
Anti-Acetylcholinesterase Activity
This compound derivatives have been synthesized and evaluated for their anti-acetylcholinesterase (anti-AChE) activity. These compounds have shown promising results, with certain derivatives demonstrating significant inhibitory effects on AChE, suggesting potential applications in treating diseases like Alzheimer's (Sugimoto et al., 1990; Sugimoto et al., 1992).
Mechanism of Action
Safety and Hazards
Future Directions
Properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for N-Allyl-4-piperidinecarboxamide hydrochloride involves the reaction of allylamine with 4-piperidinecarboxylic acid, followed by conversion of the resulting amide to the hydrochloride salt.", "Starting Materials": [ "Allylamine", "4-piperidinecarboxylic acid", "Hydrochloric acid", "Diethyl ether", "Sodium hydroxide", "Sodium chloride" ], "Reaction": [ "Step 1: Dissolve 4-piperidinecarboxylic acid in diethyl ether and add allylamine. Stir the mixture at room temperature for several hours until a white solid precipitates.", "Step 2: Filter the solid and wash with diethyl ether to obtain N-Allyl-4-piperidinecarboxamide.", "Step 3: Dissolve N-Allyl-4-piperidinecarboxamide in hydrochloric acid and add sodium hydroxide until the pH reaches 7-8.", "Step 4: Extract the solution with diethyl ether and dry over sodium sulfate.", "Step 5: Concentrate the diethyl ether solution to obtain N-Allyl-4-piperidinecarboxamide hydrochloride as a white solid." ] } | |
CAS No. |
1219957-31-9 |
Molecular Formula |
C9H16N2O |
Molecular Weight |
168.24 g/mol |
IUPAC Name |
N-prop-2-enylpiperidine-4-carboxamide |
InChI |
InChI=1S/C9H16N2O/c1-2-5-11-9(12)8-3-6-10-7-4-8/h2,8,10H,1,3-7H2,(H,11,12) |
InChI Key |
ULXRILNDQCOQLE-UHFFFAOYSA-N |
SMILES |
C=CCNC(=O)C1CCNCC1.Cl |
Canonical SMILES |
C=CCNC(=O)C1CCNCC1 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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